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Compound of Interest

Compound Name: Methyl 5-isoquinolinecarboxylate

Cat. No.: B169681 Get Quote

For Immediate Release

This technical guide provides a detailed overview of the chemical and physical properties of

methyl 5-isoquinolinecarboxylate, a heterocyclic building block of interest to researchers and

professionals in the fields of medicinal chemistry and drug development. This document

summarizes key quantitative data and outlines the compound's structural information.

Core Molecular Attributes
Methyl 5-isoquinolinecarboxylate is a chemical compound with the molecular formula

C11H9NO2.[1][2] Its structure consists of an isoquinoline core with a methyl carboxylate group

attached at the 5-position.

Property Value Reference

Molecular Formula C11H9NO2 [1][2]

Molecular Weight 187.19 g/mol [1][2][3]

SMILES
O=C(C1=C2C(C=NC=C2)=CC

=C1)OC
[1]

CAS Number 16675-59-5 [2][3]
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The structural formula of methyl 5-isoquinolinecarboxylate is depicted below, illustrating the

arrangement of its constituent atoms.

Structural formula of methyl 5-isoquinolinecarboxylate.

Further research is required to elucidate the specific signaling pathways and detailed

experimental protocols involving methyl 5-isoquinolinecarboxylate. As this information

becomes available, this guide will be updated to include relevant diagrams and methodologies

to provide a more comprehensive resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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